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Compound of Interest

Compound Name: Mifepristone

Cat. No.: B1683876

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial procedural guidance for the safe handling and disposal of
Mifepristone in a laboratory setting. Adherence to these protocols is essential to mitigate risks
and ensure a safe working environment. Mifepristone is classified as a hazardous substance,
and proper personal protective equipment (PPE) and handling procedures are mandatory.[1]

Hazard Summary

Mifepristone presents several health risks that necessitate careful handling.[2] It is known to
be an abortifacient steroid and a progesterone receptor antagonist.[1] Key hazards associated
with Mifepristone are summarized below.
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Hazard Classification Description Citations

) . May damage fertility or the
Reproductive Toxicity _ [21[31[4]
unborn child.

Harmful if swallowed, in

Acute Toxicity _ _ . [2][5]
contact with skin, or if inhaled.

Skin Irritation Causes skin irritation. [2][5]

Eye Irritation Causes serious eye irritation. [2][5]
_ o May cause respiratory

Respiratory Irritation [2][5]

irritation.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure
to Mifepristone.[6] The following PPE is required when handling this compound.[3][4][5][7]
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PPE Category

Specifications

Citations

Hand Protection

Chemical-impermeable gloves.
It is recommended to wear two
pairs of gloves, especially
when compounding,
administering, and disposing of

the drug.

[71(8]

Body Protection

A protective disposable gown
made of lint-free, low-
permeability fabric with a solid
front, long sleeves, and tight-

fitting cuffs.

[8]

Eye and Face Protection

Safety glasses with side-
shields or goggles are
mandatory. A face shield
should be used when there is

a risk of splashing.

[11(51(€]

Respiratory Protection

To be used when there is a risk
of dust or aerosol formation.
The need for respiratory
protection should be assessed
based on the level of potential
contamination. Options include
PAPR, full-face air-purifying
devices with P2 or P3 filters, or

air-supplied respirators.

[1]

Operational and Handling Procedures

Safe handling of Mifepristone requires strict adherence to the following procedural steps to

minimize exposure and prevent contamination.

Engineering Controls
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» Ventilation: All handling of Mifepristone powder should be conducted in a well-ventilated
area.[1][7]

o Containment: For laboratory-scale handling, barrier protection or laminar flow cabinets
should be considered.[1] Fume hoods and other open-face containment devices are
acceptable when a face velocity of at least 1 m/s (200 feet/minute) is achieved.[1]

Step-by-Step Handling Protocol

e Preparation:
o Before handling, ensure all necessary PPE is available and in good condition.[3]

o Designate a specific area for handling Mifepristone and ensure it is clean and
uncluttered.

o Obtain and read all safety instructions before use.[3][7]

e Handling:

[¢]

Wear the appropriate PPE as specified in the table above.[7]

o Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

[7]
o When handling, do not eat, drink, or smoke.[1][5][7]
o Keep containers securely sealed when not in use.[1]
o Avoid physical damage to containers.[1]
o Use non-sparking tools to prevent fire caused by electrostatic discharge.[7]
» After Handling:
o Always wash hands thoroughly with soap and water after handling.[1][5][7]

o Contaminated work clothes should be laundered separately before reuse.[1]
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o Properly remove and dispose of contaminated gloves and other disposable PPE.[3]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Spill Cleanup

e Minor Spills:

o Contain the spillage.[1]

o

Wear appropriate PPE, including a dust respirator.[1]

[¢]

Use dry clean-up procedures and avoid generating dust.[1]

[e]

Dampen the spilled material with water to prevent dusting before sweeping.[1]

[e]

Vacuum or sweep up the material. The vacuum cleaner must be fitted with a HEPA filter.[1]

o

Collect the waste in a sealed, suitable container for disposal.[1]
e Major Spills:
o Alert personnel in the area and evacuate.[1]
o Alert Emergency Responders, providing the location and nature of the hazard.[1]
o Control personal contact by wearing appropriate protective clothing.[1]
o Prevent spillage from entering drains or water courses.[1]
o Recover the product wherever possible.[1]

o Follow the cleanup procedures for minor spills once the situation is under control.[1]

First Aid Measures
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Exposure Route First Aid Procedure Citations

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [7]
artificial respiration and seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash

Skin Contact the affected area with soap [31[7]
and plenty of water. Consult a

doctor.

Rinse the eyes with plenty of
water for at least 15 minutes.

Eye Contact ] ) ) [7]
Seek immediate medical

attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [7]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Disposal Plan

Proper disposal of Mifepristone and contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

o Waste Mifepristone: Rejected, expired, or unwanted Mifepristone must be disposed of as
hazardous waste through a licensed disposal facility.[10]

o Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used for
cleaning spills should be collected in a sealed container and disposed of as hazardous waste
in accordance with local, state, and federal regulations.|[3]
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» Empty Containers: Empty containers may contain residual dust and should be handled with
care. They should be disposed of as hazardous waste. Do not cut, drill, grind, or weld such
containers.[1] In a clinical setting, empty or partially empty packages are disposed of
according to standard procedures.[10]

Quantitative Data for Handling Mifepristone

Parameter Value Citation

) At least 1 m/s (200
Fume Hood Face Velocity ) [1]
feet/minute)

Mifepristone Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Mifepristone in a
laboratory setting.
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Mifepristone Safe Handling Workflow
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Caption: Workflow for safe handling of Mifepristone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Mifepristone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683876#personal-protective-equipment-for-
handling-mifepristone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1683876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

